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Compound of Interest

Compound Name: 1-N-Cbz-2-acetylpiperidine
Cat. No.: B13210297
Get Quote
\ J

Executive Summary & Molecule Profile

1-N-Cbz-2-acetylpiperidine is a protected piperidine derivative featuring a ketone functionality
at the C2 position and a carboxybenzyl (Cbz) protecting group on the nitrogen.[1][2][3] It serves
as a pivotal "chiral switch" intermediate. The C2 stereocenter is prone to racemization under
basic conditions, making the choice of synthetic route and handling critical. Its primary utility
lies in the enantioselective synthesis of 2-substituted piperidine alkaloids (e.g., Sedridine,
Conhydrine) and pharmaceutical candidates targeting the central nervous system.
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Property Specification
IUPAC Name Benzyl 2-acetylpiperidine-1-carboxylate
1823484-51-0 (Racemic) / 153108-65-7 (S-Boc
CAS Number
analog ref.)
Molecular Formula C15H19NOs3
Molecular Weight 261.32 g/mol
o Available as (S)- or (R)- enantiomers (via chiral
Chirality
pool)
Physical State Viscous colorless to pale yellow oil
Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Nucleophilic addition to ketone; Hydrogenolysis

Key Reactivity ¢ Ch
of Cbz

Synthetic Strategies

The synthesis of high-optical-purity 1-N-Cbz-2-acetylpiperidine is best achieved via the Chiral
Pool Strategy, utilizing L-Pipecolic acid as the starting material. This avoids the yield losses
associated with resolving racemic mixtures.

Route A: The Weinreb Amide Protocol (Recommended)

This route is superior to direct acid chloride coupling because it prevents the "over-addition" of
Grignard reagents, a common failure mode where tertiary alcohols are formed instead of the
desired ketone.

Mechanism:
e Protection: L-Pipecolic acid is protected with Cbz-Cl.

» Activation: The carboxylic acid is converted to a Weinreb Amide (N-methoxy-N-
methylamide).
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e Grignard Addition: Methylmagnesium bromide (MeMgBr) attacks the amide. The stable
magnesium-chelated tetrahedral intermediate prevents a second equivalent of Grignard from
attacking, halting the reaction at the ketone stage upon acidic workup.

Click to download full resolution via product page

Caption: Figure 1. The Weinreb Amide route ensures mono-addition of the methyl group,
preserving the ketone functionality.

Experimental Protocols
Protocol 1: Synthesis of Weinreb Amide Intermediate

Objective: Convert N-Chz-L-pipecolic acid to its N-methoxy-N-methylamide.

e Reagents: N-Cbz-L-pipecolic acid (1.0 equiv), N,O-Dimethylhydroxylamine hydrochloride
(1.2 equiv), EDC-HCI (1.2 equiv), HOBt (1.2 equiv), N-Methylmorpholine (NMM, 3.0 equiv),
DCM (dry).

e Procedure:
o Dissolve N-Cbz-L-pipecolic acid in dry DCM under nitrogen atmosphere.

Add NMM and cool to 0°C.

[e]

Add EDC-HCI and HOBY; stir for 30 minutes to activate the acid.

o

[¢]

Add N,O-Dimethylhydroxylamine hydrochloride.

[e]

Allow to warm to room temperature and stir overnight (12-16 h).
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o Workup: Wash with 1N HCI, sat. NaHCOs, and brine. Dry over MgSOa and concentrate.

¢ Validation: *H NMR should show characteristic N-OMe (s, ~3.7 ppm) and N-Me (s, ~3.2 ppm)
peaks.

Protocol 2: Grignard Addition to Form 1-N-Cbz-2-
acetylpiperidine

Objective: Transform the Weinreb amide into the methyl ketone without racemization.
» Reagents: Weinreb Amide (from Protocol 1), MeMgBr (3.0 M in ether, 1.5 equiv), dry THF.

e Procedure:

o

Dissolve the Weinreb amide in anhydrous THF (0.2 M concentration).

[¢]

Cool the solution to -78°C (acetone/dry ice bath). Critical: Low temperature prevents
racemization of the alpha-chiral center.

[¢]

Add MeMgBr dropwise over 20 minutes.

[¢]

Stir at -78°C for 1 hour, then allow to warm to 0°C over 1 hour.
e Quench: Carefully add saturated NH4Cl solution at 0°C.
o Purification: Extract with EtOAc. Purify via flash column chromatography (Hexanes/EtOAcC).
o Data: Yields typically range from 85-92%. Optical rotation
must be compared to literature values to confirm enantiopurity.

Applications in Drug Development

The utility of 1-N-Cbz-2-acetylpiperidine extends beyond simple synthesis; it is a gateway to
complex alkaloids.

A. Synthesis of Sedridine and Conhydrine

The ketone group can be reduced diastereoselectively to form 1,2-amino alcohols.
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o L-Selectride Reduction: Favors the formation of the cis-isomer (e.g., cis-N-Cbz-2-(1-
hydroxyethyl)piperidine).

o K-Selectride / CBS Reduction: Can be tuned to access the trans-isomer.

o Deprotection: Hydrogenolysis (H2/Pd-C) removes the Cbz group to yield the free alkaloid
(e.g., (+)-Sedridine).

B. Scaffold for Local Anesthetics

While Ropivacaine is an amide, analogs requiring a ketone linker or a reduced ethyl chain
utilize this intermediate. The Cbz group allows for orthogonal manipulation of the side chain
before the final N-alkylation step (e.g., adding the propyl group in Ropivacaine analogs).

C. Enzymatic Resolution (DKR)

For researchers starting with racemic 2-acetylpiperidine, Dynamic Kinetic Resolution (DKR)
using Candida antarctica Lipase B (CAL-B) can be employed.

e Process: Racemic ketone

Reduction
Lipase-catalyzed acylation of one enantiomer of the alcohol.

o Result: High ee% (>99%) of the acetate ester, which can be hydrolyzed back to the chiral
alcohol.

Troubleshooting & Critical Parameters
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Issue

Probable Cause

Corrective Action

Low Yield (Grignard)

Moisture in THF or old

Grignard reagent.

Distill THF over
Na/Benzophenone; Titrate

Grignard reagent before use.

Racemization

Reaction temperature too high

during Grignard addition.

Strictly maintain -78°C;
Quench while still cold if

possible.

Over-addition (Tertiary Alcohol)

Failed Weinreb intermediate or
excess Grignard with poor

temp control.

Ensure Weinreb amide
formation is complete
(TLC/NMR) before Grignard
step.

Cbz Cleavage

Lewis acidity of Mg salts at

high temps.

Do not reflux. Keep workup

neutral/mildly acidic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 143393-11-7|Benzyl (R)-2-formylpyrrolidine-1-carboxylate|BLD Pharm [bldpharm.com]

2. 406220-14-2|benzyl (2R)-2-methyl-3-oxoazetidine-1-carboxylate|BLD Pharm
[bldpharm.com]

o 3.1956437-67-4|(S)-Benzyl 2-(4-bromobenzyl)-3-oxopyrrolidine-1-carboxylate|BLD Pharm
[bldpharm.com]

o 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

e 5. Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and
Diversity Oriented Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: 1-N-Cbz-2-Acetylpiperidine as a
Versatile Chiral Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13210297/docs#technical-guide-1-n-cbz-2-
acetylpiperidine-as-a-versatile-chiral-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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